Cas no 1806976-12-4 (3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine)

3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine is a fluorinated and nitrated pyridine derivative with a reactive chloromethyl group, making it a versatile intermediate in organic synthesis. The presence of both difluoromethyl and fluoro substituents enhances its electron-withdrawing properties, which can be leveraged in the development of pharmaceuticals, agrochemicals, and specialty materials. The nitro group further contributes to its utility in nucleophilic substitution and reduction reactions. Its structural features allow for selective functionalization, enabling precise modifications in complex molecular frameworks. This compound is particularly valuable in medicinal chemistry for the design of bioactive molecules due to its balanced reactivity and stability under synthetic conditions.
3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine structure
1806976-12-4 structure
Product Name:3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine
CAS No:1806976-12-4
MF:C7H4ClF3N2O2
MW:240.567070960999
CID:4805862
Update Time:2025-10-12

3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine
    • Inchi: 1S/C7H4ClF3N2O2/c8-2-3-4(13(14)15)1-5(9)12-6(3)7(10)11/h1,7H,2H2
    • InChI Key: JQRKPLMCXVTLIV-UHFFFAOYSA-N
    • SMILES: ClCC1=C(C=C(N=C1C(F)F)F)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • XLogP3: 2.2
  • Topological Polar Surface Area: 58.7

3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029032893-250mg
3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine
1806976-12-4 95%
250mg
$940.80 2022-03-31
Alichem
A029032893-500mg
3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine
1806976-12-4 95%
500mg
$1,701.85 2022-03-31
Alichem
A029032893-1g
3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine
1806976-12-4 95%
1g
$2,952.90 2022-03-31

3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine Related Literature

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine

Recent Advances in the Study of 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine (CAS: 1806976-12-4)

The compound 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine (CAS: 1806976-12-4) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This heterocyclic compound, characterized by its chloro, difluoromethyl, fluoro, and nitro substituents, presents a versatile scaffold for the development of novel bioactive molecules. Recent studies have explored its utility as a key intermediate in the synthesis of pharmacologically active compounds, particularly in the areas of antimicrobial and anticancer agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a building block for pyridine-based kinase inhibitors. The researchers utilized 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine as a precursor to develop a series of potent and selective inhibitors targeting EGFR mutations, which are frequently implicated in non-small cell lung cancer. The study reported IC50 values in the low nanomolar range for several derivatives, highlighting the compound's potential in oncology drug development.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described the synthesis of novel antibacterial agents incorporating this pyridine derivative. The researchers found that structural modifications of the 3-(Chloromethyl) group led to compounds with significant activity against drug-resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of both fluorine atoms and the nitro group was shown to enhance membrane permeability and target binding affinity.

The compound's reactivity has also been investigated in several mechanistic studies. A 2024 paper in Organic Chemistry Frontiers detailed the nucleophilic substitution reactions of 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine with various nitrogen and oxygen nucleophiles. The study revealed interesting regioselectivity patterns attributed to the electronic effects of the difluoromethyl and nitro substituents, providing valuable insights for synthetic chemists working with this scaffold.

From a pharmaceutical development perspective, recent pharmacokinetic studies have examined the metabolic stability of derivatives containing this pyridine core. Research published in Drug Metabolism and Disposition (2023) reported that the difluoromethyl group contributes to improved metabolic stability compared to non-fluorinated analogs, while the nitro group presents opportunities for further structural modifications to optimize drug-like properties.

Ongoing research continues to explore the potential of 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine in various therapeutic areas. Current investigations include its application in the development of PET radiotracers for neurological imaging and as a warhead in targeted covalent inhibitors. The compound's unique combination of substituents offers multiple vectors for structural optimization, making it a valuable tool in medicinal chemistry programs.

In conclusion, recent studies have established 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine as a versatile and pharmacologically relevant scaffold in drug discovery. Its applications span multiple therapeutic areas, with particular promise in oncology and anti-infective drug development. Future research directions likely include further exploration of its structure-activity relationships and the development of novel synthetic methodologies to access diverse derivatives.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd